N,N-diethyl-1-methylpiperidine-4-carboxamide
Cat. No. B8815003
M. Wt: 198.31 g/mol
InChI Key: AHNSNPOUOJCUHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08697876B2
Procedure details
The present invention is directed to a process for preparing 2,4,6-trifluoro-N-[6-(1-methyl-piperidine-4-carbonyl)-pyridin-2-yl]-benzamide or a pharmaceutically acceptable salt thereof e.g., the hemi-succinate salt comprising the step of: reacting N,N-diethyl-1-methylpiperidine-4-carboxamide (III) with a solution of 2,6-dibromopyridine and Grignard reagent followed by the addition of hydrobromic acid to yield (6-bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone (IV) hydrobromide.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
hemi-succinate salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
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FC1C=C(F)C=C(F)C=1C(N[C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([C:13]([CH:15]2[CH2:20][CH2:19][N:18]([CH3:21])[CH2:17][CH2:16]2)=[O:14])[N:8]=1)=O.C(N(CC)C(C1CCN(C)CC1)=O)C.[Br:42]C1C=CC=C(Br)N=1.Br>>[Br:42][C:7]1[N:8]=[C:9]([C:13]([CH:15]2[CH2:20][CH2:19][N:18]([CH3:21])[CH2:17][CH2:16]2)=[O:14])[CH:10]=[CH:11][CH:12]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
|
FC1=C(C(=O)NC2=NC(=CC=C2)C(=O)C2CCN(CC2)C)C(=CC(=C1)F)F
|
Step Two
[Compound]
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Name
|
hemi-succinate salt
|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Step Three
|
Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)N(C(=O)C1CCN(CC1)C)CC
|
Step Four
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
BrC1=NC(=CC=C1)Br
|
Step Five
[Compound]
|
Name
|
Grignard reagent
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
Br
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
BrC1=CC=CC(=N1)C(=O)C1CCN(CC1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
